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Compound of Interest

Compound Name: 2-Methylpiperazine-d7

Cat. No.: B12399096

An In-depth Technical Guide to the Safe Handling of 2-Methylpiperazine-d7

This guide provides comprehensive safety and handling information for 2-Methylpiperazine-
d7, targeted at researchers, scientists, and professionals in drug development. The information
is compiled from various safety data sheets and chemical suppliers. It is important to note that
while this document pertains to the deuterated form, much of the safety data is extrapolated
from its non-deuterated analogue, 2-Methylpiperazine, a common practice for isotopically
labeled compounds.

Chemical Identification and Properties

2-Methylpiperazine-d7 is a deuterated version of 2-Methylpiperazine. The non-deuterated
form is a white to yellow crystalline solid.[1][2] It is hygroscopic, meaning it absorbs moisture
from the air.[3][4]

Table 1: Physical and Chemical Properties of 2-Methylpiperazine (Non-deuterated)
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Property Value Source
Molecular Formula C5H12N2 [31[5]
Molecular Weight 100.16 g/mol [1][5]
Appearance White to yellow solid/crystalline (2]
powder

Melting Point 61 - 63 °C (142 - 145 °F) [1]6]
Boiling Point 155 °C (311 °F) [1][6]
Flash Point 65 °C (149 °F) - closed cup [1][6]
Solubility Soluble in water [11[2]

| Stability | Stable under recommended storage conditions; hygroscopic |[1][3] |

Hazard Identification and Classification

2-Methylpiperazine is classified as a hazardous substance.[7] It is a flammable solid that can

cause severe skin burns and serious eye damage.[1][5]

Table 2: GHS Hazard Classification

Classification

Flammable Solids

Category

Category 1/ 2

Hazard Statement

H228: Flammable solid[1]
[51[8]

Skin Corrosion/Irritation

Category 1B/ 2

H314/H315: Causes severe
skin burns and eye damage /
Causes skin irritation[1][8][9]

Serious Eye Damage/Eye

Irritation

Category 1/2

H318/H319: Causes serious
eye damage / Causes serious

eye irritation[8][9]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory

irritation[8]

© 2025 BenchChem. All rights reserved.

2/12

Tech Support


https://wap.guidechem.com/encyclopedia/2-methylpiperazine-dic2118.html
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-methylpiperazine-cas109-07-9
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.sigmaaldrich.com/SG/en/product/aldrich/m72404
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.sigmaaldrich.com/SG/en/product/aldrich/m72404
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.sigmaaldrich.com/SG/en/product/aldrich/m72404
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-methylpiperazine-cas109-07-9
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://wap.guidechem.com/encyclopedia/2-methylpiperazine-dic2118.html
https://datasheets.scbt.com/sc-256207.pdf
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC127471000&productDescription=2-METHYLPIPERAZINE%2C+98%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.lgcstandards.com/medias/sys_master/root/h62/hab/11132201664542/SDS_CDN-D-6622-0.1G_ST-WB-MSDS-6951650-1-1-1/SDS-CDN-D-6622-0.1G-ST-WB-MSDS-6951650-1-1-1.PDF
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpiperazine
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylpiperazine
https://www.echemi.com/sds/2-methyl-piperazine-pd1806011009.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

| Acute Toxicity, Dermal | Category 4 | H312: Harmful in contact with skin[9] |
Signal Word: Danger[1][6][8]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with 2-
Methylpiperazine-d7.

Precautions for Safe Handling

o Handle in a well-ventilated area or under an exhaust hood.[1][8]

e Avoid contact with skin, eyes, and clothing.[1][4]

e Do not breathe dust or vapors.[8][10]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][5][8]
o Use non-sparking, explosion-proof tools and equipment.[5][8]

e Ground and bond containers when transferring material.[5][8]

e Wash hands thoroughly after handling.[4][8]

e Do not eat, drink, or smoke in the work area.[7][10]

Conditions for Safe Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]

Keep away from heat and ignition sources.[1][5]

Store in a flammables area.[3][5]

Protect from moisture as the material is hygroscopic.[1][4]

Incompatible materials include strong oxidizing agents and strong acids.[1][5][7]
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Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

o Engineering Controls: Use in a well-ventilated area. Facilities should be equipped with an
eyewash station and a safety shower.[4][5] Use explosion-proof electrical and ventilating

equipment.[5]

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EVU) or NIOSH (US) standards.[5][8]

« Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing to
prevent skin contact.[1][5][8]

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator with appropriate cartridges (e.g., type ABEK (EN 14387) or N95 (US)) or a
supplied-air respirator.[1][6][8]
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Personal Protective Equipment (PPE) Selection Workflow

Task: Handling 2-Methylpiperazine-d7

Are engineering controls (fume hood) available and sufficient?

‘es, but direct handling required

Select Appropriate PPE

Is ventilation inadequate or are there aerosols/dust?

Eye Protection: Skin Protection:
Chemical safety goggles or face shield § Impervious gloves and lab coat

Respiratory Protection: .
Use NIOSH/EN approved respirator SEEETE (PHE ehifEE!

No

Proceed with work

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

First Aid Measures

Immediate action is required in case of exposure.
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Table 3: First Aid Procedures

Exposure Route Procedure

Move the person to fresh air. If not
_ breathing, give artificial respiration. If
Inhalation e tiges .
breathing is difficult, give oxygen. Seek

immediate medical attention.[4][5][8]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.[4][5][8]

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][5][8]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a physician immediately.[1][5][8] |

Firefighting and Accidental Release Measures
Firefighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][8]

o Specific Hazards: Flammable solid.[8] Containers may explode when heated.[5] Hazardous
decomposition products include carbon oxides (CO, CO2) and nitrogen oxides (NOx).[1][5]

» Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[5][8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[8] Avoid contact with the
substance and do not breathe dust.[8] Remove all sources of ignition.[5][8] Wear appropriate
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PPE.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][8]

o Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[7][8]
Sweep up or pick up the material without creating dust and place it in a suitable, closed

container for disposal.[1][5][8]
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Chemical Spill Response Workflow

Spill of 2-Methylpiperazine-d7 Occurs

Evacuate and secure area

Assess spill size and risk

Small Spill Large Spill

/

Wear appropriate PPE
(Gloves, Goggles, Respirator)

;

Remove ignition sources

:

Contain spill with inert material
(e.g., sand, vermiculite)

l

Collect residue with non-sparking tools

i

Place in sealed container for disposal

i

Decontaminate area

Alert Emergency Responders

Click to download full resolution via product page

Caption: General workflow for responding to an accidental chemical spill.
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Toxicological and Ecological Information
Toxicological Data

The toxicological properties of the deuterated form have not been fully investigated.[5] Data is
based on the non-deuterated analogue.

e Acute Toxicity:
o Oral (rat) LD50: 2030 mg/kg.[1][7]

o Potential Health Effects:

[¢]

Inhalation: May cause respiratory tract irritation.[1][4]

[e]

Skin: Causes skin irritation and may cause severe burns.[1][8] Harmful if absorbed
through the skin.[1]

[e]

Eyes: Causes serious eye irritation and may cause severe damage or burns.[1][4][8]

o

Ingestion: May be harmful if swallowed and can cause gastrointestinal irritation.[1][4][7]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,
or NTP.[1]

Note on Experimental Protocols: Detailed methodologies for the cited toxicological studies,
such as the LD50 test, are not available in the referenced safety data sheets. These studies
are typically conducted under standardized guidelines (e.g., OECD) by the manufacturer or a
third-party testing facility.

Ecological Information

o Ecotoxicity: Do not empty into drains.[5]
o LC50 (Pimephales promelas - fathead minnow): 1830 - 2740 mg/L, 96h flow-through.[5]

o Persistence and Degradability: Being soluble in water, persistence is unlikely.[5]
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+ Mobility in Soil: Expected to be mobile in the environment due to its water solubility.[5]

Hazard Response Logic

The following diagram illustrates the logical flow from hazard identification to appropriate
response actions based on the information provided in the safety data sheets.

Hazard Identification and Response Logic
Hazard Identification
Flammable Solid (H228) Skin/Eye Corrosive (H314/H318) Irritant (H315/H319/H335)
leads to leads to requires "\ requires leads to /requires
R po
Ha’?d"‘”.g: Handlmg: Spill: Fire: Exposure:
- Keep from ignition sources - Wear appropriate PPE . . Lo o N .

. ; - Contain and clean up - Use appropriate extinguisher - Administer First Aid
- Use non-sparking tools - Avoid contact X ) )

) . : - Prevent entry to drains - Wear SCBA - Seek medical attention

- Ground equipment - Use in ventilated area

Click to download full resolution via product page

Caption: Logical relationships between identified hazards and required actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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